D-Glutamic acid, 5-methyl ester

• Molecular Formula: C6H10NO4-
• Molecular Weight: 160.15 g/mol
• IUPAC Name: (2R)-2-amino-5-methoxy-5-oxopentanoate
• InChI: InChI=1S/C6H11NO4/c1-11-5(8)3-2-4(7)6(9)10/h4H,2-3,7H2,1H3,(H,9,10)/p-1/t4-/m1/s1
• InChI Key: ZGEYCCHDTIDZAE-SCSAIBSYSA-M
• Isomeric SMILES: COC(=O)CC[C@H](C(=O)[O-])N
• Canonical SMILES: COC(=O)CCC(C(=O)[O-])N

Description

D-Glutamic acid, 5-methyl ester: is a derivative of D-glutamic acid, an amino acid that plays a crucial role in various biochemical processes. This compound is characterized by the presence of a methyl ester group at the fifth position of the glutamic acid molecule. It is commonly used in peptide synthesis and other organic synthesis applications due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Esterification: One common method involves the esterification of D-glutamic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid.

Industrial Production: Industrial production methods often involve similar esterification processes but on a larger scale.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: D-Glutamic acid, 5-methyl ester can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, leading to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where the ester group can be replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride.

Substitution: Various nucleophiles depending on the desired substitution product.

Major Products:

Oxidation: Oxidized derivatives of D-glutamic acid.

Reduction: Reduced derivatives with altered functional groups.

Substitution: Substituted derivatives with new functional groups replacing the ester group.

Scientific Research Applications

Chemistry:

Peptide Synthesis: D-Glutamic acid, 5-methyl ester is widely used in peptide synthesis as a building block due to its reactivity and stability.

Biology:

Protein Modification:

Medicine:

Drug Development: The compound is explored for its potential in drug development, particularly in the synthesis of peptide-based therapeutics.

Industry:

Polymer Synthesis: It is used in the synthesis of polymers and other materials with specific properties.

Mechanism of Action

Molecular Targets and Pathways: D-Glutamic acid, 5-methyl ester exerts its effects primarily through interactions with glutamate receptors. It activates both ionotropic and metabotropic glutamate receptors, including non-NMDA (AMPA and kainate) and NMDA receptors . These interactions play a crucial role in neurotransmission and various cellular processes.

Comparison with Similar Compounds

L-Glutamic acid dimethyl ester: Similar in structure but with two methyl ester groups.

L-Glutamic acid γ-benzyl ester: Contains a benzyl ester group instead of a methyl ester.

L-Glutamic acid diethyl ester: Contains ethyl ester groups instead of methyl.

Uniqueness: D-Glutamic acid, 5-methyl ester is unique due to its specific esterification at the fifth position, which imparts distinct chemical properties and reactivity compared to other esterified glutamic acid derivatives .